Cas no 131-09-9 (2-Chloroanthracene-9,10-dione)

• Product name: 2-Chloroanthracene-9,10-dione
• CAS No: 131-09-9
• MF: C₁₄H₇O₂Cl
• MW: 242.65718
• MDL: MFCD00001227
• CID: 36260
• PubChem ID: 24849604

2-Chloroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2-Chloroanthracene-9,10-dione
• Melting point standard 2-chloroanthraquinone
• 2-Chloroanthraquinone
• Anthraquinone,2-chloro- (6CI,7CI,8CI)
• 2-Chloro-9,10-anthracenedione
• 2-Chloro-9,10-anthraquinone
• NSC 1702
• b-Chloroanthraquinone
• 2-chloro-9
• 2-CHLORO AQ
• 'LGC' (2408)
• 10-Anthracenedione
• 2-Chloranthrachinon
• 2-chloro-anthraquinon
• 2-Chloroanthraqukinone
• β-chloroanthrapuinone
• anthraquinone,2-chloro-
• beta-Chloroanthraquinone
• FT-0611906
• D89202
• CAS-131-09-9
• FT-0611659
• W-108338
• SB66373
• 2-Chloroanthraquinone - Melting point 209.73 masculineC
• A806200
• 2-chloroanthracene-9,10-dione; 2-Chloro-9,10-anthraquinone; 9,10-Anthracenedione, 2-chloro-; Beta-Chloroanthraquinone;
• 2-Chloroanthra-9,10-quinone
• N-ALPHACARBOBENZOXY-N-GAMMA-(4,4-DIMETHOXY)BENZHYDRYL-L-GLUTAMINEALPHA-METHYLESTER
• AKOS001482338
• .beta.-Chloroanthraquinone
• Tox21_202964
• BB 0310168
• DTXSID7049213
• NSC1702
• AI3-00064
• AE-641/00185035
• 2-CHLORO-9,10-DIHYDROANTHRACENE-9,10-DIONE
• MFCD00001227
• 2-Chloroanthraquinone, 97%
• Anthraquinone, 2-chloro-
• NS00024144
• AMY437
• 2-Chloroanthra-9,10-quinone #
• NCGC00260510-01
• 2-chloro-anthraquinone
• SCHEMBL155593
• 2-chloro-anthracene-9,10-dione
• 131-09-9
• 5ZD4DU5A9G
• NSC-1702
• UNII-5ZD4DU5A9G
• PS-11090
• 10-Anthracenedione, 2-chloro-
• CHEMBL3186676
• DTXCID9029069
• InChI=1/C14H7ClO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7
• 9,10-Anthracenedione, 2-chloro-
• EINECS 205-010-0
• BBL034622
• 9,10Anthracenedione, 2chloro
• Anthraquinone, 2chloro
• 2Chloro9,10anthraquinone
• 2Chloro9,10anthracenedione
• ß-chloroanthraquinone
• STL419937
• betaChloroanthraquinone

• MDL： MFCD00001227
• Inchi： 1S/C14H7ClO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H
• InChI Key： FPKCTSIVDAWGFA-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C=C(C=C3)Cl)C2=O
• BRN： 2051842

Computed Properties

• Exact Mass: 242.013457g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 242.013457g/mol
• Monoisotopic Mass: 242.013457g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 17
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Light yellow acicular crystal
• Density: 1.2377 (rough estimate)
• Melting Point: 209.0 to 212.0 deg-C
• Boiling Point: 345.65°C (rough estimate)
• Flash Point: 179.7 °C
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 34.14000
• LogP: 3.11540
• Solubility: Soluble in alcohol \ ether \ hot benzene \ nitrobenzene \ concentrated sulfuric acid \ ethyl acetate, insoluble in water
• Sensitiveness: Sensitive to humidity

2-Chloroanthracene-9,10-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39-S24
• FLUKA BRAND F CODES：10
• RTECS：CB6151000
• Hazardous Material Identification：
• Safety Term：S24;S26;S37/39
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• TSCA：Yes
• Risk Phrases：R36/37; R43

2-Chloroanthracene-9,10-dione Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds